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Compound of Interest

Compound Name: Rostratin C

Cat. No.: B15571172

Application Notes and Protocols for Rostratin C

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of Rostratin C for
experimental use. Adherence to these guidelines is crucial for ensuring the stability and efficacy
of the compound in in vitro and in vivo studies.

Product Information

e Product Name: Rostratin C

Molecular Formula: C20H24N20sS:>

Molecular Weight: 484.54 g/mol

Appearance: Crystalline solid

Purity: 298%

CAS Number: 752236-18-3

Solubility Data
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Rostratin C is a cytotoxic disulfide with limited solubility in aqueous solutions. Organic solvents

are required to prepare stock solutions for experimental use. The solubility of Rostratin C in

various common laboratory solvents is summarized in the table below. It is recommended to

first dissolve Rostratin C in an organic solvent before further dilution in agueous buffers or cell

culture media.

Solvent

Solubility (Approximate)

Notes

Recommended for preparing

Dimethyl Sulfoxide (DMSO) > 20 mg/mL high-concentration stock
solutions.
_ _ An alternative to DMSO for
Dimethyl Formamide (DMF) > 20 mg/mL ) )
stock solution preparation.
Not recommended for
Ethanol Sparingly soluble preparing high-concentration
stock solutions.
Phosphate-Buffered Saline ) Direct dissolution in aqueous
Sparingly soluble )
(PBS),pH 7.2 buffers is not recommended.
1:1 Solution of DMSO:PBS (pH Useful for preparing working
~0.5 mg/mL

7.2)

solutions from a DMSO stock.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Rostratin C in DMSO.

Materials:

Calibrated micropipettes

Rostratin C (crystalline solid)
Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials
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e \ortex mixer

Procedure:

Equilibrate Reagents: Allow the vial of Rostratin C and the anhydrous DMSO to equilibrate
to room temperature before opening to prevent condensation of moisture.

e Weigh Rostratin C: Accurately weigh the desired amount of Rostratin C powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.845 mg of Rostratin C.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Rostratin C powder.

e Mixing: Vortex the solution for 1-2 minutes until the Rostratin C is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to one month) or at -80°C for long-term storage.[1]

Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working
solutions for in vitro experiments.

Materials:

e 10 mM Rostratin C stock solution in DMSO

 Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line
» Sterile, conical tubes or microcentrifuge tubes

Procedure:

e Thaw Stock Solution: Thaw an aliquot of the 10 mM Rostratin C stock solution at room
temperature.
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o Serial Dilution: Perform a serial dilution of the stock solution in cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: To avoid precipitation, it is crucial to add the DMSO stock solution to the cell
culture medium and mix immediately. Do not add the medium to the DMSO stock.

o The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.

» Final Mixing: Gently mix the working solutions by inverting the tubes or by gentle pipetting.

o Use Immediately: It is recommended to use the freshly prepared working solutions
immediately for your experiments. Aqueous solutions of Rostratin C are not recommended
for storage for more than one day.

Stability and Storage
o Solid Form: Rostratin C as a solid is stable when stored at -20°C. For long-term storage, it

should be kept refrigerated or frozen.[1]

e Stock Solutions in DMSO or DMF: When stored in tightly sealed vials at -20°C, stock
solutions are generally stable for up to one month.[1] For longer-term storage, it is
recommended to store aliquots at -80°C. Avoid repeated freeze-thaw cycles.

e Aqueous Solutions: Aqueous working solutions of Rostratin C are not stable for long periods
and should be prepared fresh for each experiment. It is not recommended to store aqueous
solutions for more than one day.

Visualizations
Experimental Workflow for Preparing Rostratin C
Working Solutions
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Caption: Workflow for preparing Rostratin C solutions.
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Signaling Pathway (Hypothetical)

As the specific signaling pathway inhibited by Rostratin C is not detailed in the provided
search results, a hypothetical pathway diagram is presented below to illustrate the creation of
such a diagram. This example depicts a generic kinase signaling cascade.
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Caption: Hypothetical signaling pathway for Rostratin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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